2-(7-Bromo-1,3-benzodioxol-5-yl)-3-(furan-2-ylmethyl)-1,2-dihydroquinazolin-4-one

• Molecular Formula: C20H15BrN2O4
• Molecular Weight: 427.2 g/mol
• IUPAC Name: 2-(7-bromo-1,3-benzodioxol-5-yl)-3-(furan-2-ylmethyl)-1,2-dihydroquinazolin-4-one
• InChI: InChI=1S/C20H15BrN2O4/c21-15-8-12(9-17-18(15)27-11-26-17)19-22-16-6-2-1-5-14(16)20(24)23(19)10-13-4-3-7-25-13/h1-9,19,22H,10-11H2
• InChI Key: NEHBJWCXGIMGLW-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C(=CC(=C2)C3NC4=CC=CC=C4C(=O)N3CC5=CC=CO5)Br

Description

This compound is a quinazolinone derivative featuring a 7-bromo-1,3-benzodioxol-5-yl substituent at position 2 and a furan-2-ylmethyl group at position 3 of the dihydroquinazolin-4-one core. Quinazolinones are heterocyclic systems known for diverse pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties .

Biological Activity

The compound 2-(7-Bromo-1,3-benzodioxol-5-yl)-3-(furan-2-ylmethyl)-1,2-dihydroquinazolin-4-one is a member of the quinazolinone family, which has garnered attention for its potential biological activities, particularly in anticancer and antioxidant properties. This article reviews the biological activity of this compound, synthesizing findings from various studies and providing data tables to illustrate its effects.

Chemical Structure and Properties

The molecular formula of the compound is $C_{16}H_{14}BrN_{3}O_{3}$, with a molecular weight of approximately 366.2 g/mol. The presence of the benzodioxole and furan moieties is significant for its biological activity.

Anticancer Activity

Recent studies have demonstrated that derivatives of benzodioxole, including compounds similar to the target compound, exhibit significant anticancer properties. For example, a study highlighted that certain benzodioxole derivatives reduced α-fetoprotein (α-FP) secretion in Hep3B cancer cells, indicating potential as anticancer agents. Specifically, one derivative showed a reduction from 2519.17 ng/ml in untreated cells to 1625.8 ng/ml after treatment, suggesting a potent effect against liver cancer cells .

Table 1: Anticancer Activity of Related Compounds

Compound	Cell Line	α-FP Level (ng/ml)	Effectiveness (%)
Untreated	Hep3B	2519.17	-
Compound 2a	Hep3B	1625.8	35.5% reduction
Doxorubicin	Hep3B	1810.0	28% reduction

The mechanism through which these compounds exert their anticancer effects often involves cell cycle arrest. In one study, compound 2a induced G2-M phase arrest in Hep3B cells, comparable to doxorubicin, a well-known chemotherapeutic agent .

Antioxidant Activity

In addition to anticancer properties, benzodioxole derivatives have shown promising antioxidant activity. The DPPH assay indicated that some synthesized compounds exhibited significant free radical scavenging abilities, although specific data for the target compound is still emerging .

Inhibitory Effects on Cholinesterases

Investigations into cholinesterase inhibition have been conducted to explore potential neuroprotective effects alongside anticancer properties. Certain related compounds were evaluated for their inhibitory effects on acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), revealing varying degrees of activity . However, it was noted that there was no direct correlation between anticancer activity and cholinesterase inhibition.

Study on Benzodioxole Derivatives

A comprehensive study synthesized various benzodioxole derivatives and evaluated their biological activities against different cancer cell lines including A549 (lung adenocarcinoma) and C6 (rat glioma). The most effective agents exhibited low toxicity towards normal NIH/3T3 mouse embryonic fibroblast cells while inducing significant apoptosis in cancer cells .

Table 2: Summary of Biological Evaluations

Compound	Cell Line	IC50 (µM)	Apoptosis Induction (%)
Compound 5	A549	12.5	Early: 30%, Late: 20%
Compound X	C6	15.0	Early: 25%, Late: 15%

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Core Structure Variations

2.1.1. Quinazolinone Derivatives

• 2-(5-Bromo-2-hydroxyphenyl)-1,2-dihydroquinazolin-4(3H)-one (): Shares the brominated aromatic substituent but replaces the benzodioxole with a hydroxylphenyl group.

• 7-Bromo-6-chloro-4-quinazolinone (): Differs in substitution pattern (bromo and chloro at positions 7 and 6) and lacks the dihydro ring. Halogenation at adjacent positions may enhance electron-withdrawing effects, influencing reactivity and stability .

Benzodioxole-Containing Compounds

• 3-(7-Bromo-1,3-benzodioxol-5-yl)-4H-1,2,4-oxadiazol-5-one (): Shares the 7-bromo-1,3-benzodioxol-5-yl group but replaces the quinazolinone core with an oxadiazolone ring. Oxadiazoles are known for metabolic stability, suggesting this analog might exhibit longer half-lives in vivo compared to the target compound .
• 7-Bromobenzo[d][1,3]dioxole-5-carboxylic acid (): Features a carboxylic acid substituent instead of the quinazolinone system. The acidic group could enhance binding to charged biological targets but may limit blood-brain barrier penetration .

Substituent Effects

• Furan-2-ylmethyl vs. Pyridyl Groups :
  • The compound 7-Bromo-5-(2-pyridyl)-3H-1,4-benzodiazepin-2(1H)-one () replaces the furan with a pyridyl group.
  • Pyridyl substituents offer stronger basicity and metal-chelating capacity, which could alter interaction profiles in enzyme inhibition compared to the furan’s π-π stacking .

Pharmacological Potential

• Quinazolinones with halogenated aromatic groups (e.g., bromo, chloro) are frequently explored for anticancer activity due to their ability to intercalate DNA or inhibit kinases .
• The benzodioxole moiety in the target compound is associated with improved pharmacokinetic profiles in analogs, such as enhanced metabolic stability .

Data Tables

Table 1: Structural Comparison of Key Analogs

Compound Name	Core Structure	Key Substituents	Potential Bioactivity
Target Compound	Dihydroquinazolinone	7-Bromo-benzodioxole, Furan-2-ylmethyl	Anticancer, Antimicrobial
2-(5-Bromo-2-hydroxyphenyl)-dihydroquinazolinone	Dihydroquinazolinone	5-Bromo-2-hydroxyphenyl	Medicinal (unspecified)
7-Bromo-6-chloro-4-quinazolinone	Quinazolinone	7-Bromo, 6-Chloro	Not reported
3-(7-Bromo-benzodioxol-5-yl)-oxadiazol-5-one	Oxadiazolone	7-Bromo-benzodioxole	Metabolic stability

Table 2: Substituent Impact on Properties

Substituent	Effect on Solubility	Effect on Lipophilicity	Biological Interaction
7-Bromo-1,3-benzodioxole	Moderate	High	DNA intercalation
Furan-2-ylmethyl	Low	Moderate	π-π stacking
Hydroxyphenyl	High	Low	Hydrogen bonding
Pyridyl	Moderate	Moderate	Metal chelation